Cas no 94905-01-8 (2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-)

2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)- structure
94905-01-8 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-
CAS No:94905-01-8
MF:C10H11ClO2
MW:198.646142244339
CID:752059
PubChem ID:3309933
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)-
    • 2-tert-butyl-5-chlorocyclohexa-2,5-diene-1,4-dione
    • AKOS024341754
    • SCHEMBL13804759
    • 2-tert-butyl-5-chlorobenzo-1,4-quinone
    • DTXSID20391321
    • 94905-01-8
    • Inchi: 1S/C10H11ClO2/c1-10(2,3)6-4-9(13)7(11)5-8(6)12/h4-5H,1-3H3
    • InChI Key: SUGGUDYURYSBGN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=CC1=O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų

2,5-Cyclohexadiene-1,4-dione, 2-chloro-5-(1,1-dimethylethyl)- Related Literature

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